2-Amino-6-methylaminonitrobenzene
Description
2-Amino-6-methylaminonitrobenzene is a nitroaromatic compound featuring an amino group (-NH₂), a methylamino group (-NHCH₃), and a nitro group (-NO₂) on a benzene ring. While direct data on this compound is sparse in the provided evidence, inferences can be drawn from structurally related benzamide and nitroaromatic derivatives .
Properties
Molecular Formula |
C7H9N3O2 |
|---|---|
Molecular Weight |
167.17 g/mol |
IUPAC Name |
3-N-methyl-2-nitrobenzene-1,3-diamine |
InChI |
InChI=1S/C7H9N3O2/c1-9-6-4-2-3-5(8)7(6)10(11)12/h2-4,9H,8H2,1H3 |
InChI Key |
NXBPLVCNZQEFNT-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CC=CC(=C1[N+](=O)[O-])N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Reactivity: The nitro group in this compound likely increases susceptibility to reduction reactions, which could be exploited in prodrug activation or catalytic processes.
- Safety Considerations: Nitroaromatics are associated with toxicity; however, the methylamino group may mitigate reactivity compared to simpler nitrobenzenes. No long-term toxicity data exists for the target compound, mirroring gaps noted for 4-dimethylaminoazobenzene .
- Synthetic Optimization : Lessons from suggest that avoiding intramolecular cyclization during amide coupling may require low-temperature reactions or bulky protecting groups .
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